Cas no 668972-79-0 (ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate)

ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate structure
668972-79-0 structure
Product Name:ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
CAS No:668972-79-0
MF:C13H13NO4
MW:247.246623754501
CID:1713353
PubChem ID:60095247
Update Time:2025-09-20

ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
    • ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
    • F1967-2787
    • AKOS026713863
    • SCHEMBL6835630
    • ethyl 5-(3-methoxyphenyl)-1,3-oxazole-2-carboxylate
    • 668972-79-0
    • Inchi: 1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
    • InChI Key: UHFHPALPRBBAHY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=NC=C1C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 247.08449
  • Monoisotopic Mass: 247.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.56

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E288361-100mg
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
668972-79-0
100mg
$ 95.00 2022-06-05
TRC
E288361-500mg
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
668972-79-0
500mg
$ 320.00 2022-06-05
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$ 475.00 2022-06-05
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ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
668972-79-0 95%+
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Life Chemicals
F1967-2787-1g
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Life Chemicals
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